Cas no 62538-17-4 (3H-Pyrazol-3-one, 5-amino-1,2-dihydro-4-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-4-phenyl-
• CAS No: 62538-17-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 441215
• PubChem ID: 12330557
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 5-amino-1,2-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-4-phenyl-
• 5-amino-4-phenyl-1,2-dihydropyrazol-3-one
• 4-phenyl-3-hydroxy-5-aminopyrazole
• SCHEMBL2637761
• DTXSID10490519
• 5-Amino-4-phenyl-1H-pyrazol-3(2H)-one
• SCHEMBL12464662
• 5-amino-4-phenyl-1H-pyrazol-3-ol
• APZQJFXKSSBKAS-UHFFFAOYSA-N
• AKOS002657702
• 62538-17-4
• MFCD13704126
• 5-Amino-4-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C9H9N3O/c10-8-7(9(13)12-11-8)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13)
• InChI Key： APZQJFXKSSBKAS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles